Cas no 29028-61-3 (H-Arg(NO2)-pNA·HBr)

• Product Name: H-Arg(NO2)-pNA·HBr
• CAS No: 29028-61-3
• MF: C₁₂H₁₈BrN₇O₅
• MW: 420.219220638275
• CID: 239392
• PubChem ID: 71312120
• Update Time: 2025-05-25

H-Arg(NO2)-pNA·HBr Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-amino-5-[[imino(nitroamino)methyl]amino]-N-(4-nitrophenyl)-, hydrobromide(1:1), (2S)-
• H-Arg(NO?)-pNA·HBr
• H-Arg(NO2)-pNA
• H-Arg(NO2)-pNA · HBr
• H-ARG(NO2)-PNA HBR
• H-Arg(NO2)-pNA * HBr
• J-017358
• H-Arg(NO)-pNA HBr
• H-Arg(NO2)-pNA . HBr
• 29028-61-3
• (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]-N-(4-nitrophenyl)pentanamide;hydrobromide
• H-Arg(NO2)-pNA hydrobromide
• H-Arg(NO2)-pNA·HBr

• Inchi： 1S/C12H17N7O5.BrH/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22;/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17);1H/t10-;/m0./s1
• InChI Key： VLIUCLVWDVXVTH-PPHPATTJSA-N
• SMILES： Br.O=C([C@H](CCC/N=C(\N)/N[N+](=O)[O-])N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 419.05500
• Monoisotopic Mass: 419.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 479
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197A^2

Experimental Properties

• PSA: 194.67000
• LogP: 3.60580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Arg(NO2)-pNA·HBr

Compound CAS No 29028-61-3: H-Arg(NO2)-pNA·HBr

The compound with CAS number 29028-61-3, commonly referred to as H-Arg(NO2)-pNA·HBr, is a significant molecule in the field of chemical research and development. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with H-Arg(NO2)-pNA·HBr, providing a comprehensive overview of its significance in modern chemistry.

H-Arg(NO2)-pNA·HBr is a derivative of arginine, a naturally occurring amino acid, modified with a nitro group (NO₂) and linked to para-nitroaniline (pNA) via a hydroxylamine (-NHOH) group. The hydrobromide (HBr) counterion further stabilizes the compound's structure. This modification enhances the molecule's reactivity and makes it a valuable tool in biochemical studies and drug discovery.

Recent studies have highlighted the role of H-Arg(NO2)-pNA·HBr in peptide synthesis and enzymatic assays. Its ability to act as a substrate for specific enzymes has made it indispensable in understanding enzyme mechanisms and catalytic activities. For instance, researchers have utilized this compound to investigate the activity of arginase, an enzyme critical in nitrogen metabolism, under various physiological conditions.

The synthesis of H-Arg(NO2)-pNA·HBr involves a multi-step process that includes nitration of arginine followed by coupling with pNA and subsequent acidification to form the hydrobromide salt. The optimization of these steps has been a focus of recent research, with scientists exploring greener synthetic methods that minimize environmental impact while maintaining product purity.

In terms of applications, H-Arg(NO2)-pNA·HBr has found utility in diagnostic kits for detecting enzyme activities in clinical settings. Its sensitivity and specificity make it ideal for assays requiring precise measurements of enzymatic reactions. Additionally, its role as an intermediate in drug development has been explored, particularly in the design of bioactive molecules targeting specific pathological conditions.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of H-Arg(NO2)-pNA·HBr. Molecular docking studies have revealed potential binding sites on target proteins, suggesting new avenues for therapeutic intervention. These findings underscore the importance of continued research into this compound's structural and functional properties.

In conclusion, CAS No 29028-61-3, or H-Arg(NO2)-pNA·HBr, stands as a testament to the ingenuity of chemical synthesis and its applications in advancing scientific knowledge. With ongoing research uncovering new facets of its utility, this compound remains at the forefront of chemical innovation.